Cas no 34836-61-8 (2-Bromo-N-(5-chloro-2-methoxyphenyl)propanamide)

• Product Name: 2-Bromo-N-(5-chloro-2-methoxyphenyl)propanamide
• CAS No: 34836-61-8
• MF: C₁₀H₁₁BrClNO₂
• MW: 292.556841135025
• MDL: MFCD12027358
• CID: 4713191
• Update Time: 2025-08-05

2-Bromo-N-(5-chloro-2-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(5-chloro-2-methoxyphenyl)propanamide
• STK499865
• FCH1678067
• 2-Bromo-N-(5-chloro-2-methoxyphenyl)propanamide

• MDL： MFCD12027358
• Inchi： 1S/C10H11BrClNO2/c1-6(11)10(14)13-8-5-7(12)3-4-9(8)15-2/h3-6H,1-2H3,(H,13,14)
• InChI Key： FVGXKHAYCWEYQC-UHFFFAOYSA-N
• SMILES： BrC(C)C(NC1C=C(C=CC=1OC)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Topological Polar Surface Area: 38.3

2-Bromo-N-(5-chloro-2-methoxyphenyl)propanamide Security Information

• HazardClass：IRRITANT

Additional information on 2-Bromo-N-(5-chloro-2-methoxyphenyl)propanamide

Introduction to 2-Bromo-N-(5-chloro-2-methoxyphenyl)propanamide and Its Significance in Modern Chemical Research

2-Bromo-N-(5-chloro-2-methoxyphenyl)propanamide, with the CAS number 34836-61-8, is a compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of novel therapeutic agents and advanced chemical synthesis techniques. The intricate arrangement of its molecular structure, featuring both bromine and chloro substituents, makes it a valuable intermediate in various synthetic pathways.

The significance of 2-Bromo-N-(5-chloro-2-methoxyphenyl)propanamide lies in its versatility as a building block in organic synthesis. Its molecular framework, which includes a propanamide moiety linked to a phenyl ring substituted with bromine and chlorine atoms, provides a rich platform for further functionalization. This allows chemists to explore diverse chemical transformations, leading to the creation of new compounds with potential applications in medicine, agriculture, and materials science.

In recent years, there has been a surge in research focused on developing novel bioactive molecules derived from halogenated aromatic compounds. The presence of both bromine and chlorine atoms in 2-Bromo-N-(5-chloro-2-methoxyphenyl)propanamide enhances its reactivity, making it an ideal candidate for palladium-catalyzed cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures and have been widely used in the synthesis of pharmaceuticals and agrochemicals.

The compound's potential applications extend to the field of medicinal chemistry. Researchers have been exploring its utility as a precursor in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The bromine atom, in particular, can be selectively modified through transition metal-catalyzed reactions, allowing for the introduction of additional functional groups that can enhance binding affinity to biological targets.

Moreover, the methoxy group on the phenyl ring contributes to the compound's overall stability and solubility characteristics. This makes it a favorable candidate for further derivatization into more complex molecules that can be tested for their biological activity. The combination of these structural features positions 2-Bromo-N-(5-chloro-2-methoxyphenyl)propanamide as a key intermediate in the development of next-generation therapeutic agents.

Recent advancements in computational chemistry have also highlighted the importance of halogenated aromatic compounds like 2-Bromo-N-(5-chloro-2-methoxyphenyl)propanamide. Molecular modeling studies have demonstrated that these compounds can exhibit unique electronic properties due to the presence of electronegative halogen atoms. These properties can be exploited to design molecules with specific interactions with biological targets, thereby enhancing their therapeutic efficacy.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The ability to functionalize its molecular structure allows for the creation of advanced materials with tailored properties. For instance, researchers have been exploring its use in the development of liquid crystals and organic semiconductors, where precise control over molecular architecture is essential.

The synthesis of 2-Bromo-N-(5-chloro-2-methoxyphenyl)propanamide involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the bromination of a suitable precursor followed by nucleophilic substitution reactions to introduce the chloro and methoxy groups. These steps highlight the compound's role as a versatile intermediate that can be modified through various chemical pathways.

The safety and handling protocols for working with this compound are critical considerations for researchers. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to ensure safe handling. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling it in laboratory settings.

The environmental impact of synthesizing and using halogenated compounds like 2-Bromo-N-(5-chloro-2-methoxyphenyl)propanamide is also an area of growing interest. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental footprint. These initiatives align with broader trends in sustainable chemistry aimed at making chemical processes more environmentally friendly.

In conclusion, 2-Bromo-N-(5-chloro-2-methoxyphenyl)propanamide, identified by its CAS number 34836-61-8, is a multifaceted compound with significant implications across various fields of science and technology. Its unique structural features make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to evolve, so too will its applications in medicine, materials science, and beyond.